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Compound of Interest

Compound Name: 1-Ethyl-1-methylcyclohexane

Cat. No.: B8809629

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-Ethyl-1-methylcyclohexane is a saturated cyclic hydrocarbon with the molecular formula
CoHis.[1][2][3] While not as commonly employed as a starting material in complex organic
syntheses as its unsaturated analog, 1-methylcyclohexene, its stable cycloalkane framework
presents potential for specific applications. This document provides an overview of its synthesis
and explores potential, mechanistically plausible applications in organic synthesis based on the
known reactivity of substituted cyclohexanes. Detailed experimental protocols are provided as
generalized procedures that can be adapted for specific research needs.

Physicochemical Data

A summary of key quantitative data for 1-Ethyl-1-methylcyclohexane is presented in the table
below.
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Property Value Reference
Molecular Formula CoHis [1112][3]
Molecular Weight 126.24 g/mol [2][4]

CAS Number 4926-90-3 (1102131141
Boiling Point 152.2 °C at 760 mmHg [1]

IUPAC Name 1-ethyl-1-methylcyclohexane [2]

Synthesis of 1-Ethyl-1-methylcyclohexane

The synthesis of 1-Ethyl-1-methylcyclohexane can be achieved through various methods,
most commonly involving the alkylation of a cyclohexanone derivative followed by reduction, or
the reaction of a Grignard reagent with a suitable cyclohexanone.

Protocol 1: Synthesis from 1-Methylcyclohexanol

A multi-step synthesis starting from 1-methylcyclohexanol has been reported.[4] This involves
the conversion of the alcohol to a halide followed by reaction with an ethylating agent, or a
related sequence. A representative, though not fully detailed, synthetic pathway is outlined
below.

Reaction Scheme:
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Caption: Synthesis of 1-Ethyl-1-methylcyclohexane.
Experimental Protocol (General Procedure):

o Step 1: Halogenation. To a solution of 1-methylcyclohexanol in a suitable inert solvent, slowly
add aqueous phosphorus pentachloride (PCls) at a controlled temperature. The reaction
progress should be monitored by an appropriate method (e.g., TLC or GC). Upon
completion, the reaction mixture is carefully worked up to isolate the intermediate chloro-
derivative.

o Step 2: Ethylation. The intermediate from Step 1 is then reacted with a suitable ethylating
agent in the presence of a Lewis acid catalyst or via a Grignard-type reaction. The specific
conditions (solvent, temperature, and stoichiometry) would need to be optimized for this
step. The final product, 1-Ethyl-1-methylcyclohexane, is then purified by distillation.

Note: The cited reference provides limited detail; therefore, this protocol is a generalized
representation and would require optimization.[4]

Potential Applications in Organic Synthesis
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While specific, documented applications of 1-Ethyl-1-methylcyclohexane are limited, its
structure allows for several potential transformations of interest in synthetic chemistry.

Dehydrogenation to Aromatic Compounds

Substituted cyclohexanes can undergo catalytic dehydrogenation to form the corresponding
aromatic compounds. This transformation is valuable for the synthesis of substituted benzenes.
In this case, 1-Ethyl-1-methylcyclohexane could serve as a precursor to 1-ethyl-2-
methylbenzene or other isomers depending on reaction conditions and potential
rearrangements.

1-Ethyl-1-methylcyclohexane Pd/C or Pt/C, heat

ehydrogenation

1-Ethyl-2-methylbenzene
(and isomers)

Strong Oxidizing Agent

1-Ethyl-1-methylcyclohexane (e.g., hot, acidic KMnOa)

Oxidative Cleavage

Keto-acid / Dicarboxylic acid products

NBS, light (hv) or

1-Ethyl-1-methylcyclohexane Brz, light (hv)

ree-Radical Halogenation

Mixture of Halogenated Isomers
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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